Cas no 1843-22-7 (2-Benzothiazolamine,N-(2-methoxyphenyl)-)

• Product Name: 2-Benzothiazolamine,N-(2-methoxyphenyl)-
• CAS No: 1843-22-7
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 207567
• PubChem ID: 234669
• Update Time: 2025-04-19

2-Benzothiazolamine,N-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-(2-methoxyphenyl)-
• BENZOTHIAZOL-2-YL-(2-METHOXY-PHENYL)-AMINE
• N-(2-methoxyphenyl)-1,3-benzothiazol-2-amine
• 2-(2-Methoxy-anilino)-benzthiazol
• 2-(o-Methoxy-anilino)-benzthiazol
• 2-(o-Methoxyphenylamino)benzothiazole
• AC1L5SPQ
• AC1Q4ELF
• AC1Q4WFX
• Enamine_002995
• N-(2-methoxyphenyl)benzo[d]thiazol-2-amine
• NSC34958
• Oprea1_145266
• SBB038422
• 1,3-benzothiazol-2-yl-(2-methoxyphenyl)amine
• BAA84322
• HMS1402I03
• AB00712360-01
• 1843-22-7
• CS-0218972
• Z56827761
• DTXSID40284029
• GTPL11228
• AKOS000116014
• NSC-34958
• inhibitor E18
• EN300-02760
• SCHEMBL1818561
• DB-143665
• G55466

• Inchi： 1S/C14H12N2OS/c1-17-12-8-4-2-6-10(12)15-14-16-11-7-3-5-9-13(11)18-14/h2-9H,1H3,(H,15,16)
• InChI Key： OAXDBPDAUUFQFJ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 256.06716
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles